Cas no 2460493-13-2 (methyl-d3 5-bromothiazole-2-carboxylate-4-d)

• Product Name: methyl-d3 5-bromothiazole-2-carboxylate-4-d
• CAS No: 2460493-13-2
• MF: C₅H₄BrNO₂S
• MW: 226.084405899048
• CID: 6825322
• PubChem ID: 172406386
• Update Time: 2025-02-28

methyl-d3 5-bromothiazole-2-carboxylate-4-d Chemical and Physical Properties

Names and Identifiers

• methyl-d3 5-bromothiazole-2-carboxylate-4-d

• Inchi： 1S/C5H4BrNO2S/c1-9-5(8)4-7-2-3(6)10-4/h2H,1H3/i1D3,2D
• InChI Key： IPIPEKCGDPLTCO-MZCSYVLQSA-N
• SMILES： BrC1=C([2H])N=C(C(=O)OC([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 224.93972Da
• Monoisotopic Mass: 224.93972Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų